4-Morpholineacetic acid, (5-nitrofurfurylidene)hydrazide
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Overview
Description
2-(4-morpholinyl)-N-[(5-nitro-2-furanyl)methylideneamino]acetamide is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Antimicrobial and Antifungal Activities
- A variety of compounds derived from hydrazides and ilidenhydrazides of carboxylic acids, including those related to 4-Morpholineacetic acid, (5-nitrofurfurylidene)hydrazide, have shown notable antimicrobial and antifungal activities. These compounds have been effective against gram-positive bacteria and Candida albicans, demonstrating potential in fighting bacterial and yeast infections (Brazhko, 2005).
Antimicrobial Agents Development
- Research on methyl 4-phenylpicolinoimidate derivatives of hydrazone, which are related to the chemical structure of this compound, has led to the development of compounds with significant antimicrobial activity, including potential tuberculostatic applications. These compounds have been identified as potential starting points for the creation of new antimicrobial and anti-tuberculosis drugs (Gobis et al., 2022).
Biological Activity and Synthetic Applications
- The reaction of N-morpholinylacetic acid hydrazide with various compounds has resulted in the synthesis of biologically active thiosemicarbazide derivatives and cyclic compounds. These developments in chemical synthesis have implications for the creation of new materials with biological activity, potentially contributing to pharmaceutical research (Nurkenov et al., 2013).
Antitubercular and Anticonvulsant Properties
- Derivatives of this compound, have been studied for their antitubercular activities. Compounds containing related structures have shown effectiveness against Mycobacterium tuberculosis, suggesting potential applications in tuberculosis treatment. Some derivatives also exhibited anticonvulsant properties, indicating a broader scope of pharmacological applications (Maste et al., 2011).
Synthesis of Biologically Active Compounds
- The synthesis and reaction of compounds related to this compound, have led to the development of new biologically active compounds. These include derivatives with potential anti-inflammatory, analgesic, and antimicrobial properties, demonstrating the broad applicability of this class of chemicals in medicinal chemistry (Fakhr et al., 2009).
Properties
CAS No. |
1091-11-8 |
---|---|
Molecular Formula |
C11H14N4O5 |
Molecular Weight |
282.25 g/mol |
IUPAC Name |
2-morpholin-4-yl-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]acetamide |
InChI |
InChI=1S/C11H14N4O5/c16-10(8-14-3-5-19-6-4-14)13-12-7-9-1-2-11(20-9)15(17)18/h1-2,7H,3-6,8H2,(H,13,16)/b12-7+ |
InChI Key |
VMDOZZHWILGPKU-KPKJPENVSA-N |
Isomeric SMILES |
C1COCCN1CC(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-] |
SMILES |
C1COCCN1CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-] |
Canonical SMILES |
C1COCCN1CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-] |
1091-11-8 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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